Cas no 5687-86-5 (N-hydroxycyclopropanecarboxamide)

• Product Name: N-hydroxycyclopropanecarboxamide
• CAS No: 5687-86-5
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD09937478
• CID: 379263
• PubChem ID: 9989224
• Update Time: 2025-06-15

N-hydroxycyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,N-hydroxy-
• Cyclopropanecarbohydroxamicacid (8CI)
• Hydroxylamine, N-(cyclopropylcarbonyl)-
• N-Hydroxycyclopropanecarboxamide
• Z59183989
• AKOS000180054
• FT-0722239
• DTXSID80972296
• SCHEMBL8512663
• Cyclopropanecarbohydroxamic acid
• 5687-86-5
• EN300-98951
• VIHDBAIWGYSTFR-UHFFFAOYSA-N
• SCHEMBL4100806
• N-Hydroxycyclopropanecarboximidic acid
• N-hydroxycyclopropanecarboxamide

• MDL： MFCD09937478
• Inchi： 1S/C4H7NO2/c6-4(5-7)3-1-2-3/h3,7H,1-2H2,(H,5,6)
• InChI Key： VIHDBAIWGYSTFR-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NO

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 201.7±14.4 °C
• PSA: 49.33

N-hydroxycyclopropanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N-hydroxycyclopropanecarboxamide

Comprehensive Guide to N-hydroxycyclopropanecarboxamide (CAS 5687-86-5): Properties, Applications, and Research Insights

N-hydroxycyclopropanecarboxamide (CAS 5687-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This cyclopropane derivative features a hydroxylamine-functionalized carboxamide group, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a bioisostere and enzyme inhibitor, which aligns with current trends in drug discovery targeting metabolic pathways and protein modulation.

In recent years, the demand for small-molecule modulators like N-hydroxycyclopropanecarboxamide has surged, driven by advancements in precision medicine and computational drug design. The compound's three-membered ring structure contributes to its conformational rigidity, a property highly sought after in medicinal chemistry for improving target selectivity. Its CAS registry number (5687-86-5) serves as a critical identifier in chemical databases and patent literature, where it frequently appears in studies related to HDAC inhibitors and anti-inflammatory agents.

The synthesis of CAS 5687-86-5 typically involves cyclopropanation reactions followed by selective hydroxylamine conjugation, with yields optimized through modern green chemistry approaches. This resonates with the growing industry focus on sustainable synthesis methods, a topic frequently queried in academic search engines. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a key consideration for researchers investigating its structure-activity relationships (SAR).

Beyond pharmaceutical applications, N-hydroxycyclopropanecarboxamide demonstrates utility in material science as a precursor for functionalized polymers. Its ability to participate in click chemistry reactions makes it valuable for creating bioconjugates, addressing the rising interest in theranostic platforms (a combination of therapy and diagnostics). This dual functionality positions the compound as relevant to cancer research and targeted drug delivery systems – two of the most searched topics in biomedical literature.

Recent patent analyses reveal increasing references to 5687-86-5 in contexts involving epigenetic modifiers and cellular senescence regulation. These findings correlate with trending searches about anti-aging compounds and metabolic reprogramming agents. The compound's hydrogen bond donor/acceptor profile enables interactions with biological targets while maintaining favorable Lipinski's rule parameters – a frequent subject in druglikeness discussions among medicinal chemists.

From a commercial perspective, suppliers of CAS 5687-86-5 emphasize its availability in various research-grade quantities, with quality control adhering to ICH guidelines. The compound's stability data under different storage conditions (another commonly searched parameter) shows optimal preservation at -20°C in anhydrous environments. This practical information addresses frequent queries from laboratory personnel regarding chemical handling protocols.

Emerging studies suggest potential applications of N-hydroxycyclopropanecarboxamide in agricultural chemistry, particularly as a template for developing plant growth regulators. This expansion into agrochemical research reflects broader interdisciplinary trends, answering search engine queries about crop protection innovations. The compound's low ecotoxicity profile (as per preliminary assessments) makes it an interesting candidate for sustainable agriculture solutions.

In analytical methodology development, 5687-86-5 serves as a reference standard for HPLC method validation, particularly in studies requiring polar analyte detection. This application addresses frequent technical questions about chromatographic separation of small polar molecules – a persistent challenge in analytical chemistry forums. The compound's well-defined UV absorption characteristics further enhance its utility in spectroscopic quantification protocols.

The future research trajectory for N-hydroxycyclopropanecarboxamide appears promising, with computational models predicting additional pharmacophore applications. These predictions align with the increasing integration of AI in drug discovery – one of the most searched topics in scientific AI applications. As synthetic methodologies advance, particularly in flow chemistry and catalyzed cyclopropanation, the accessibility and applications of this versatile compound are expected to expand significantly.